3-methyl-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-propoxybenzene-1-sulfonamide

• IUPAC Name: 3-methyl-N-(2-propanoyl-3,4-dihydro-1H-isoquinolin-7-yl)-4-propoxybenzenesulfonamide
• InChI: InChI=1S/C22H28N2O4S/c1-4-12-28-21-9-8-20(13-16(21)3)29(26,27)23-19-7-6-17-10-11-24(22(25)5-2)15-18(17)14-19/h6-9,13-14,23H,4-5,10-12,15H2,1-3H3
• InChI Key: JPJUCBHVTFPXQR-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(CCN(C3)C(=O)CC)C=C2)C
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol
• CAS No.: 955694-26-5

Description

This compound is a sulfonamide derivative featuring a tetrahydroisoquinoline core linked to a substituted benzene ring via a sulfonamide bridge. Key structural elements include:

• Tetrahydroisoquinoline moiety: A privileged scaffold in medicinal chemistry, often associated with central nervous system (CNS) targeting.
• 2-propanoyl group: May influence conformational flexibility and binding interactions.

Biological Activity

3-methyl-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-propoxybenzene-1-sulfonamide is a synthetic compound with significant potential in medicinal chemistry. Its complex structure incorporates a tetrahydroisoquinoline moiety, which is known for diverse biological activities, including effects on various enzymes and cellular pathways.

• Molecular Formula : C22H28N2O4S
• Molecular Weight : 416.54 g/mol
• CAS Number : 955694-26-5
• IUPAC Name : 3-methyl-N-(2-propanoyl-3,4-dihydro-1H-isoquinolin-7-yl)-4-propoxybenzenesulfonamide

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets within the body. It is believed to modulate the activity of various enzymes and receptors, leading to alterations in cellular signaling pathways.

• Enzyme Interactions : The compound has been shown to interact with enzymes such as phenylethanolamine N-methyltransferase, which plays a role in catecholamine biosynthesis.
• Cell Signaling Modulation : It influences key signaling molecules like cyclic adenosine monophosphate (cAMP) and protein kinase A (PKA), affecting gene expression and cellular metabolism.

Research indicates that compounds related to tetrahydroisoquinolines exhibit various biochemical properties:

• Antioxidant Activity : Tetrahydroisoquinoline derivatives have demonstrated antioxidant properties, which can contribute to their protective effects against oxidative stress .
• Neuroprotective Effects : Some studies suggest that these compounds may provide neuroprotection in models of neurodegenerative diseases .

Case Studies and Research Findings

Several studies have explored the biological implications of compounds similar to 3-methyl-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-propoxybenzene-1-sulfonamide:

Study	Findings
	Investigated the inhibition of carbonic anhydrase by sulfonamide derivatives; indicated potential therapeutic applications in treating conditions like glaucoma.
	Explored the structure-activity relationship (SAR) of sulfonamide compounds using artificial neural networks (ANN), predicting biological activities based on molecular descriptors.
	Reviewed medicinal chemistry perspectives on tetrahydroisoquinoline derivatives; highlighted their potential in drug development due to their diverse pharmacological profiles.

Safety and Toxicity

While the compound is intended for research purposes only and not for therapeutic applications, understanding its safety profile is essential. Preliminary assessments indicate that it should be handled with care due to potential toxicity associated with sulfonamide compounds.

Safety Data

Property	Description
Hazard Statements	May cause skin irritation; harmful if swallowed or inhaled.
Precautionary Statements	Use personal protective equipment; avoid release to the environment.

Comparison with Similar Compounds

Structural Analog: 1-[(N,N-Dimethylamino)benzene-4-sulfonyl]-5-methoxy-2-[[(3,5-dimethyl-4-methoxy-2-pyridyl)methyl]sulfinyl]-1H-benzimidazole (Compound 3s)

Key Differences :

• Core structure: Compound 3s employs a benzimidazole core, whereas the target compound uses tetrahydroisoquinoline.
• Substituents :
  • 3s has a sulfinyl group and pyridylmethyl substituent, which may enhance hydrogen bonding or metal coordination.
  • The target compound’s propoxy group increases hydrophobicity compared to 3s’s methoxy groups.
• Synthesis : Compound 3s was synthesized in 87% yield , suggesting efficient coupling reactions. Comparable data for the target compound are unavailable.

Structural Analog: 1-[(N,N-Dimethylamino)benzene-4-sulfonyl]-6-methoxy-2-[[(3,5-dimethyl-4-methoxy-2-pyridyl)methyl]sulfinyl]-1H-benzimidazole (Compound 3t)

Key Differences :

• Regiochemistry : The methoxy group in 3t is at position 6 (vs. 5 in 3s), altering electronic distribution. For the target compound, the propoxy group at position 4 may direct substituents toward specific binding pockets.
• Physicochemical Properties : 3t has a melting point of 92–96°C , likely due to its crystalline sulfinyl group. The target compound’s melting point is unreported but may differ due to its flexible propoxy chain.

Data Table: Comparative Analysis

Property	Target Compound	Compound 3s	Compound 3t
Core Structure	Tetrahydroisoquinoline	Benzimidazole	Benzimidazole
Sulfonamide Position	Benzene-1-sulfonamide	Benzimidazole-1-sulfonamide	Benzimidazole-1-sulfonamide
Key Substituents	4-propoxy, 2-propanoyl	5-methoxy, pyridylmethyl-sulfinyl	6-methoxy, pyridylmethyl-sulfinyl
Melting Point	N/A	92–96°C	92–96°C
Synthetic Yield	N/A	87%	87%
NMR Features (δ)	Unreported	2.24–3.75 ppm (CH3, OCH3)	Similar to 3s

Research Findings and Implications

• Hydrophobicity : The 4-propoxy group could enhance blood-brain barrier penetration relative to the methoxy groups in 3s/3t, making the compound suitable for CNS targets .
• Crystallographic Analysis : Techniques like SHELX and ORTEP-3 would be critical for resolving its 3D structure, particularly to study enantiopurity (see Flack parameter ).

Q & A

Q. What theoretical frameworks guide its pharmacological potential?

• Methodology : Link to conceptual models like "sulfonamide-enzyme inhibition" (e.g., carbonic anhydrase) or "isoquinoline GPCR modulation". Validate via in silico docking (AutoDock Vina) and free-energy perturbation (FEP) calculations .